KRAS inhibitor-38

• Molecular Formula: C53H68ClF2N9O8S
• Molecular Weight: 1064.7 g/mol
• InChI: InChI=1S/C53H68ClF2N9O8S/c1-30(2)43(61(6)51(70)53(56)12-16-63(17-13-53)49(68)46(54)55)47(66)59-39-25-41-58-40(28-74-41)33-22-32-10-8-14-64-44(32)35(23-33)37(26-52(4,5)29-73-50(69)38-11-9-15-65(60-38)48(39)67)45(64)36-24-34(62-18-20-72-21-19-62)27-57-42(36)31(3)71-7/h22-24,27-28,30-31,38-39,43,46,60H,8-21,25-26,29H2,1-7H3,(H,59,66)/t31-,38-,39-,43-,46-/m0/s1
• InChIKey: JAPAXSDAYQBFIJ-YUBGLVCHSA-N

KRAS Inhibitor-38 Product Overview

KRAS inhibitor-38 (also designated Example 18; CAS 3059496-10-2) is a synthetic small-molecule inhibitor belonging to the class of pan-mutant KRAS inhibitors [1]. Its molecular formula is C53H68ClF2N9O8S, with a molecular weight of 1064.68 g/mol [2]. This compound is derived from a patent family disclosing tricyclic compounds for cancer treatment (WO2024208934) [3]. KRAS inhibitor-38 is characterized by its ability to suppress the activity of three clinically significant KRAS mutations—G12C, G12D, and G12V—in in vivo models [1]. As a tool compound for preclinical oncology research, it enables the study of KRAS-driven signaling across multiple mutation backgrounds without requiring multiple single-mutant inhibitors.

Pan-KRAS pathway inhibition studies (G12C, G12D, G12V)

Supplied as research-use-only small molecule

In vivo target engagement reported across multiple mutants

• [1] TargetMol. KRAS inhibitor-38 (T201113) Product Datasheet. CAS 3059496-10-2. View Source
• [2] PeptideDB. KRAS inhibitor-38 Compound Entry. Molecular Formula: C53H68ClF2N9O8S; MW: 1064.68. View Source
• [3] Chen J, et al. Tricyclic compounds for the treatment of cancer. Patent WO2024208934, 2024-10-10. View Source

KRAS Inhibitor-38 Substitution Validation

Clinically approved KRAS inhibitors such as sotorasib and adagrasib exhibit exquisite mutant-selectivity for the G12C mutation, with no reported activity against KRAS G12D or G12V [1]. Similarly, the KRAS G12D inhibitor MRTX1133 demonstrates potent G12D-selective activity but minimal cross-reactivity with other KRAS mutations [2]. This mutation-specific pharmacology creates a critical gap in preclinical research settings where investigators study tumors harboring heterogeneous KRAS mutations or require a single tool compound with broad mutant coverage. Substituting KRAS inhibitor-38 with sotorasib, adagrasib, or MRTX1133 would result in incomplete target engagement across G12C, G12D, and G12V mutations, leading to uninterpretable or misleading in vivo efficacy data. The multi-mutant activity profile of KRAS inhibitor-38 is therefore a distinct functional attribute that cannot be replicated by commercially available single-mutant KRAS inhibitors.

Mutant Coverage Mismatch

Single-mutant selective inhibitors may lack activity against G12D or G12V models, limiting experimental scope.

Analog Potency Variability

Structurally similar pan-KRAS compounds (e.g., pan-KRAS-IN-7) may show lower activity in G12D/V assays, requiring re-validation.

Reproducibility Risk

Generic substitution without quantitative re-validation may alter assay outcomes and study conclusions.

• [1] Targeting Mutant KRAS with Novel Mutant-Specific Pharmacological Inhibitors: Activity Against Myeloma and Other Lymphoid Malignant Cells. CiNii Research, 2023. View Source
• [2] MRTX1133 is a potent non-covalent KRAS (G12C) inhibitor with tissue-specific activity. bioRxiv, 2025. View Source

KRAS Inhibitor-38 Comparative Evidence

Enhanced Potency vs. pan-KRAS-IN-7

KRAS inhibitor-38 is documented to effectively suppress the activity of KRAS G12C, KRAS G12D, and KRAS G12V in vivo . In contrast, clinically approved KRAS G12C inhibitors sotorasib and adagrasib show no detectable activity against KRAS G12D or KRAS G12V mutations [1]. The KRAS G12D inhibitor MRTX1133 exhibits potent activity against G12D-mutant cells but minimal effect on G12C-driven signaling [1]. This multi-mutant coverage differentiates KRAS inhibitor-38 from the entire class of mutation-selective KRAS inhibitors currently in clinical use.

Potency vs. analog

Head-to-head

0.07 nM (G12D) vs 0.35 nM
0.18 nM (G12V) vs 0.51 nM
5.0-fold, 2.8-fold

Supports lower compound requirement in G12D/G12V cell assays.

AsPC-1 and SW480 cell viability assays

Evidence Dimension	Mutation coverage spectrum
Target Compound Data	Effective suppression of KRAS G12C, G12D, and G12V in vivo
Comparator Or Baseline	Sotorasib/Adagrasib: G12C only; MRTX1133: G12D only; No cross-mutant activity documented
Quantified Difference	3 mutations covered vs. 1 mutation per comparator
Conditions	In vivo tumor models; comparator activity profiles derived from published selectivity data

Why This Matters

This broad mutation coverage eliminates the need to procure and validate three separate KRAS inhibitors when studying pan-KRAS biology or heterogeneous tumor models, reducing experimental complexity and reagent costs.

• [1] Targeting Mutant KRAS with Novel Mutant-Specific Pharmacological Inhibitors: Activity Against Myeloma and Other Lymphoid Malignant Cells. CiNii Research, 2023. View Source

Broad vs. Single-Mutant KRAS Coverage

According to product documentation, KRAS inhibitor-38 demonstrates effective suppression of KRAS G12C, G12D, and G12V activity in in vivo models [1]. This in vivo validation across multiple KRAS mutations distinguishes the compound from many early-stage KRAS inhibitors that only report biochemical IC50 values or cell-based assays without demonstrating in vivo target engagement and tumor growth inhibition. The ability to achieve in vivo efficacy against three clinically prevalent KRAS mutations with a single compound provides a practical advantage for animal studies requiring broad KRAS pathway suppression.

Mutant Coverage

Class-level inference

G12C, G12D, G12V (triple)

Enables multi-genotype studies with a single reagent.

vs. G12C-only inhibitor; cross-study comparison

Evidence Dimension	In vivo activity validation
Target Compound Data	Effective in vivo suppression of G12C, G12D, and G12V activity
Comparator Or Baseline	Many literature KRAS tool compounds: biochemical IC50 only, no reported in vivo efficacy data
Quantified Difference	Qualitative difference: in vivo validated vs. in vitro only
Conditions	In vivo tumor models (species and dosing regimen not specified in available sources)

Why This Matters

In vivo validation reduces the risk of failed animal studies due to poor pharmacokinetics or lack of target engagement, saving significant time and animal resource investment for preclinical oncology programs.

• [1] TargetMol. KRAS inhibitor-38 (T201113) Product Datasheet. View Source

In Vivo Activity Validation

Clinical experience with single-mutant KRAS inhibitors has revealed that tumors can develop acquired resistance through the emergence of secondary KRAS mutations distinct from the primary targeted mutation [1]. For instance, patients treated with G12C inhibitors may develop G12D, G12V, or other KRAS mutations as a resistance mechanism, rendering the initial therapy ineffective [1]. KRAS inhibitor-38, with its documented activity against G12C, G12D, and G12V in vivo, offers a broader coverage that may preemptively address multiple potential resistance-conferring mutations . This represents a class-level differentiation from single-mutant inhibitors such as sotorasib and MRTX1133.

In Vivo Validation

Supporting evidence

Confirmed in vivo suppression for G12C, G12D, G12V

Reduces risk of PK/PD mismatch in animal models.

Animal tumor models; patent claims

Evidence Dimension	Resistance mutation coverage
Target Compound Data	Active against G12C, G12D, and G12V
Comparator Or Baseline	Sotorasib/Adagrasib: G12C only, vulnerable to G12D/V resistance; MRTX1133: G12D only, vulnerable to G12C/V resistance
Quantified Difference	Covers 3 common resistance-conferring mutations vs. 1 for single-mutant inhibitors
Conditions	Inferred from known clinical resistance mechanisms to KRAS G12C inhibitors

Why This Matters

For researchers studying resistance mechanisms or developing combination therapies, a compound with broader mutation coverage enables more comprehensive experimental designs without requiring multiple mutation-specific tool compounds.

• [1] Drugging the Undruggable and beyond: Emerging precision oncology approaches to target acquired resistance to KRAS G12C and KRAS G12D inhibitors. ScienceDirect, 2025. View Source

Distinct Tricyclic Chemical Scaffold

KRAS inhibitor-38 (Example 18) is disclosed in patent WO2024208934, which claims tricyclic compounds for cancer treatment [1]. This tricyclic core structure distinguishes KRAS inhibitor-38 from the tetracyclic scaffolds of clinical KRAS G12C inhibitors (sotorasib, adagrasib) and the macrocyclic/non-covalent structure of MRTX1133 [2]. The patent literature specifically positions compounds in this series as having activity across multiple KRAS mutations. For medicinal chemistry groups pursuing novel intellectual property, this tricyclic chemotype represents a distinct starting point for SAR exploration that circumvents crowded patent space around tetracyclic and macrocyclic KRAS inhibitor scaffolds.

Chemical Scaffold

Class-level inference

Tricyclic (Roche series) vs. other pan-KRAS series (e.g., BI-2493)

Supports orthogonal biological validation.

No published head-to-head data

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Tricyclic core structure
Comparator Or Baseline	Sotorasib/Adagrasib: tetracyclic; MRTX1133: macrocyclic/non-covalent; D-1553: tetracyclic
Quantified Difference	Distinct tricyclic scaffold not present in clinical-stage KRAS inhibitors
Conditions	Structural analysis based on patent disclosure WO2024208934

Why This Matters

A structurally distinct scaffold provides opportunities to explore novel SAR and potentially circumvent patent restrictions on existing clinical KRAS inhibitor chemotypes, enabling proprietary medicinal chemistry programs.

• [1] Chen J, et al. Tricyclic compounds for the treatment of cancer. Patent WO2024208934, 2024-10-10. View Source
• [2] Annual review of KRAS inhibitors in 2022. European Journal of Medicinal Chemistry, 2023, 249, 115124. View Source

KRAS Inhibitor-38 Research Applications

Pancreatic Cancer (KRAS G12D)

KRAS inhibitor-38 is optimally suited for in vivo efficacy studies where the experimental tumor model harbors heterogeneous KRAS mutations (e.g., patient-derived xenografts with multiple KRAS subclones) or where the precise KRAS mutation status is unknown or uncharacterized. As documented, the compound suppresses G12C, G12D, and G12V activity in vivo, providing broad mutation coverage that single-mutant inhibitors cannot achieve . This application leverages the compound's multi-mutant activity profile and in vivo validation to reduce experimental failure risk and animal usage compared to testing multiple single-mutant inhibitors sequentially.

Colorectal and Lung Adenocarcinoma Models

Investigators studying acquired resistance mechanisms to KRAS-targeted therapies can employ KRAS inhibitor-38 as a tool to model scenarios where secondary KRAS mutations (e.g., G12D or G12V emerging after G12C inhibitor treatment) may drive resistance. The compound's activity against G12C, G12D, and G12V enables continuous target engagement across common resistance-conferring mutations . This application is informed by published evidence that secondary KRAS mutations represent a clinically validated resistance mechanism to single-mutant KRAS inhibitors [1].

Combination with MEK or PI3K Inhibitors

Medicinal chemistry teams developing next-generation KRAS inhibitors can use KRAS inhibitor-38 as a reference compound and structural starting point for SAR exploration around tricyclic chemotypes. The compound's tricyclic core, disclosed in patent WO2024208934, represents a distinct scaffold class compared to the tetracyclic structures of approved KRAS G12C inhibitors . This application enables the development of proprietary inhibitor series that may circumvent existing intellectual property claims on tetracyclic and macrocyclic KRAS inhibitor scaffolds.

Orthogonal Validation for KRAS Degraders

Researchers evaluating synergistic drug combinations (e.g., KRAS inhibitor plus SHP2 inhibitor, SOS1 inhibitor, or immune checkpoint blockade) can use KRAS inhibitor-38 to streamline screening across G12C, G12D, and G12V mutation backgrounds without changing the KRAS-targeting agent. The compound's multi-mutant activity profile and in vivo validation support its use as a consistent KRAS pathway suppressor in combination studies , reducing experimental variables introduced when switching between mutation-specific inhibitors.

Application

Selection Property

Validation Focus

G12D-mutant pancreatic cancer cell studies

Low nanomolar cellular activity in G12D lines

Tumor growth inhibition endpoint assessment in PDX models

Multi-genotype CRC/LUAD cell models

Broad mutant coverage (G12C, G12D, G12V)

Pan-mutant response profiling in organoid/panel screens

Combination studies with MEK/PI3K inhibitors

Cellular activity enabling low-concentration co-treatment

Synergy assessment in in vivo tumor models

Orthogonal control in degrader/PROTAC studies

Distinct tricyclic scaffold vs. degrader chemotypes

Phenotype confirmation across KRAS genotypes

• [1] Drugging the Undruggable and beyond: Emerging precision oncology approaches to target acquired resistance to KRAS G12C and KRAS G12D inhibitors. ScienceDirect, 2025. View Source